Cas no 73403-50-6 (Furo[3,4-b]pyrazine-2,5,7(1H)-trione)
73403-50-6 structure
Product Name:Furo[3,4-b]pyrazine-2,5,7(1H)-trione
CAS No:73403-50-6
MF:C6H2N2O4
MW:166.091081142426
CID:552225
PubChem ID:12619135
Update Time:2025-04-19
Furo[3,4-b]pyrazine-2,5,7(1H)-trione Chemical and Physical Properties
Names and Identifiers
-
- Furo[3,4-b]pyrazine-2,5,7(1H)-trione
- Furo[3,4-b]pyrazine-2,5,7(1H)-trione (9CI)
- 4H-furo[3,4-b]pyrazine-3,5,7-trione
- DTXSID40504552
- 2-Hydroxyfuro[3,4-b]pyrazine-5,7-dione
- 73403-50-6
-
- Inchi: 1S/C6H2N2O4/c9-2-1-7-3-4(8-2)6(11)12-5(3)10/h1H,(H,8,9)
- InChI Key: PMZGYPSNZWOMRK-UHFFFAOYSA-N
- SMILES: O1C(C2=C(C1=O)NC(C=N2)=O)=O
Computed Properties
- Exact Mass: 166.00145655g/mol
- Monoisotopic Mass: 166.00145655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 84.8Ų
Furo[3,4-b]pyrazine-2,5,7(1H)-trione Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
73403-50-6 (Furo[3,4-b]pyrazine-2,5,7(1H)-trione) Related Products
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- 160532-43-4(2-Pyrazinecarboxylicacid, 4,5-dihydro-5,6-dimethyl-)
- 113934-96-6(2(1H)-Pyrazinone,1-(2-hydroxyethyl)-3,5,6-trimethyl-)
- 131684-16-7(2-Pyrazinecarboxylicacid, 3-amino-6-[(hydroxyimino)methyl]-, ethyl ester)
- 201298-34-2(2-Butenoic acid,2-(acetylamino)-3-hydroxy-, ethyl ester)
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- 34597-54-1(2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide)
- 57294-56-1(2-Butenoic acid, 2-(acetylamino)-, methyl ester)
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